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Compound of Interest

Compound Name:
N-(2-Methoxypyridin-3-

yl)pivalamide

Cat. No.: B173459 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of laboratory chemicals is paramount to ensuring a safe working

environment and maintaining regulatory compliance. This guide provides a detailed protocol for

the safe disposal of N-(2-Methoxypyridin-3-yl)pivalamide. While a specific Safety Data Sheet

(SDS) for N-(2-Methoxypyridin-3-yl)pivalamide is not readily available, the following

procedures are based on established best practices for the disposal of analogous chemical

compounds, including pyridine and pivalamide derivatives, and general laboratory hazardous

waste.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle N-(2-Methoxypyridin-3-
yl)pivalamide with the appropriate safety measures. Always consult your institution's

Environmental Health and Safety (EHS) department for specific protocols.

Personal Protective Equipment (PPE): A comprehensive assessment of the risks should be

conducted before handling. At a minimum, standard laboratory PPE, including a lab coat,

safety goggles, and chemical-resistant gloves (such as nitrile), should be worn.[1]

Ventilation: All handling and preparation for disposal of this compound should be conducted

in a well-ventilated area, preferably within a certified chemical fume hood to minimize the risk

of inhalation.[1][2]
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Spill Management: In the event of a spill, it should be contained using an inert absorbent

material like sand or vermiculite.[1] The contained material should then be transferred to a

sealed and appropriately labeled container for disposal as hazardous waste.

Disposal Protocol for N-(2-Methoxypyridin-3-
yl)pivalamide
As a research-grade chemical with potential biological activity, N-(2-Methoxypyridin-3-
yl)pivalamide should be treated as hazardous waste. Under no circumstances should it be

disposed of down the drain or in regular solid waste.[1][3]

Step 1: Waste Identification and Segregation

Properly identify the waste as N-(2-Methoxypyridin-3-yl)pivalamide.

Segregate the waste from other laboratory waste streams to prevent accidental mixing with

incompatible materials.[3][4] It is crucial to avoid mixing with strong acids, bases, or oxidizing

agents.

Step 2: Containerization

Collect all waste containing N-(2-Methoxypyridin-3-yl)pivalamide, including any unused

compound, contaminated labware (e.g., pipette tips, vials), and spill cleanup materials, in a

designated and clearly labeled hazardous waste container.[4][5]

Ensure the container is made of a compatible material, is in good condition, and can be

securely sealed.[3][4]

Step 3: Labeling

Label the hazardous waste container with the full chemical name: "N-(2-Methoxypyridin-3-
yl)pivalamide".

Include the appropriate hazard warnings. Based on similar compounds, this may include

"Harmful if swallowed" and "Causes serious eye irritation."
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Indicate the date accumulation started and the responsible researcher's name and contact

information.

Step 4: Storage

Store the sealed and labeled hazardous waste container in a designated, secure satellite

accumulation area within the laboratory.

This area should be away from general laboratory traffic and incompatible materials.[4]

Step 5: Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and proper disposal of the

waste.[1]

The likely method of disposal for this type of organic compound is incineration at a permitted

hazardous waste facility.[6]

Quantitative Data and Chemical Properties
Summary
While specific experimental data for N-(2-Methoxypyridin-3-yl)pivalamide is limited, the table

below summarizes key information based on available data for the compound and its structural

analogs.
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Property Value/Information Source/Comment

Molecular Formula C11H16N2O2 CymitQuimica[7]

Molecular Weight 208.261 g/mol CymitQuimica[7]

Physical State Solid
Inferred from similar

compounds.

Purity 95% CymitQuimica[7]

CAS Number 125867-19-8 CymitQuimica[7]

InChI Key
FPRBOVWSWSYETA-

UHFFFAOYSA-N
CymitQuimica[7]

Storage

Store in a cool, dry, well-

ventilated area away from

incompatible substances.

General recommendation for

chemical reagents.[4]

Disposal Method

Incineration via a licensed

hazardous waste disposal

service.

Best practice for organic

research chemicals.[6]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of N-(2-Methoxypyridin-3-yl)pivalamide.
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Preparation

Waste Handling

Storage & Disposal

Start: Unused or Contaminated
N-(2-Methoxypyridin-3-yl)pivalamide

Don Appropriate PPE
(Lab Coat, Goggles, Gloves)

Step 1

Work in a Chemical Fume Hood

Step 2

Identify as Hazardous Waste

Step 3

Segregate from Incompatible Materials

Step 4

Place in a Labeled, Sealed,
Compatible Waste Container

Step 5

Store in Designated Satellite
Accumulation Area

Step 6

Contact EHS or Licensed
Waste Disposal Contractor

Step 7

End: Professional Disposal
(e.g., Incineration)

Step 8

Click to download full resolution via product page

Caption: Disposal workflow for N-(2-Methoxypyridin-3-yl)pivalamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b173459?utm_src=pdf-custom-synthesis
https://postapplescientific.com/12-safety-precautions-to-follow-when-handling-pyridine/
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Pyridin_1_ium_butane_1_sulfonate.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Pyridine-v-06-04-2020.docx
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.jubilantingrevia.com/uploads/files/5f_0001GjGhs13Div.2sdsPyridine1degree.pdf
https://cymitquimica.com/products/10-F988029/n-2-methoxypyridin-3-ylpivalamide/
https://www.benchchem.com/product/b173459#n-2-methoxypyridin-3-yl-pivalamide-proper-disposal-procedures
https://www.benchchem.com/product/b173459#n-2-methoxypyridin-3-yl-pivalamide-proper-disposal-procedures
https://www.benchchem.com/product/b173459#n-2-methoxypyridin-3-yl-pivalamide-proper-disposal-procedures
https://www.benchchem.com/product/b173459#n-2-methoxypyridin-3-yl-pivalamide-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b173459?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b173459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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